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Compound of Interest

Compound Name: ROS inducer 6

Cat. No.: B15611094

For Researchers, Scientists, and Drug Development Professionals

Abstract

ROS inducer 6 (HY-170416), also referred to as compound 9 in primary literature, is a novel
small molecule identified as a potent inducer of reactive oxygen species (ROS). Its pro-oxidant
activity stems from the depletion of intracellular glutathione (GSH), a key cellular antioxidant.
This mechanism disrupts the cellular redox balance, leading to oxidative stress and
subsequent apoptosis in cancer cells. This document provides a technical summary of the
characterization of HY-170416, with a focus on its mechanism of action and the experimental

methodologies used for its evaluation.
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Parameter Value

(E)-3-(3-([1,1'-Biphenyl]-4-yI)-1-phenyl-1H-

UPAC Name pyrazol-4-yl)-1-phenylprop-2-en-1-one
Molecular Formula C32H26N203

Molecular Weight 486.56 g/mol

CAS Number Not available

_ _ Induction of ROS via depletion of intracellular
Mechanism of Action )
glutathione[1]

Target Cell Line MIA PaCa-2 (pancreatic cancer)[1]

Mechanism of Action: Signaling Pathway

ROS inducer 6 (HY-170416) is designed as a Michael acceptor, a chemical entity that can
react with nucleophiles such as the thiol group of glutathione. The depletion of the cellular GSH
pool by HY-170416 leads to an accumulation of ROS, which in turn triggers downstream
apoptotic signaling pathways.
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Proposed Signaling Pathway of HY-170416
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Seed MIA PaCa-2 cells

Treat with HY-170416

Incubate with DCFH-DA

Wash cells

Measure fluorescence

Experimental Workflow for ROS Detection
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Treat cells with HY-170416

Harvest and wash cells

Stain with Annexin V-FITC and Pl

Analyze by flow cytometry

Workflow for Apoptosis Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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